N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C18H21NO4S/c1-11-7-12(2)18(13(3)8-11)24(20,21)19-14(4)15-5-6-16-17(9-15)23-10-22-16/h5-9,14,19H,10H2,1-4H3
• InChI Key: VWPFKTWJEWBLJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC(C)C2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide, also known as TAK-915, is a small molecule drug candidate that has been developed by Takeda Pharmaceutical Company Limited for the treatment of cognitive impairment associated with schizophrenia and Alzheimer's disease. TAK-915 is a selective antagonist of the G protein-coupled receptor 40 (GPR40), which is expressed in the brain and plays a role in regulating glucose and lipid metabolism.

Mechanism of Action

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide acts as a selective antagonist of the GPR40 receptor, which is expressed in the brain and plays a role in regulating glucose and lipid metabolism. By blocking the activity of this receptor, N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide is thought to enhance cognitive function and memory.
Biochemical and Physiological Effects:
N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide has been shown to improve cognitive function and memory in preclinical models of cognitive impairment. Additionally, N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide has been found to increase the release of acetylcholine, a neurotransmitter that is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide in lab experiments is its selectivity for the GPR40 receptor, which allows for more precise targeting of this pathway. However, a limitation of using N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide is that it is a relatively new drug candidate, and more research is needed to fully understand its effects and potential applications.

Future Directions

There are several potential future directions for research on N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide. One area of interest is the development of combination therapies that target multiple pathways involved in cognitive impairment. Another potential direction is the use of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide in the treatment of other neurological disorders, such as Parkinson's disease and multiple sclerosis. Finally, further research is needed to fully understand the long-term safety and efficacy of N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide in human patients.

Scientific Research Applications

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide has been studied extensively in preclinical models of cognitive impairment, including animal models of schizophrenia and Alzheimer's disease. In these studies, N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide has been shown to improve cognitive function and memory in a dose-dependent manner. N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,4,6-trimethylbenzenesulfonamide has also been evaluated in human clinical trials, where it has demonstrated a favorable safety and tolerability profile.